Electron stimulated desorption of anions and cations from condensed allyl glycidyl ether

Physical Chemistry Chemical Physics Pub Date: 2010-06-02 DOI: 10.1039/B925347E

Abstract

We report measurements of the electron stimulated desorption (ESD) of anions and cations from thin films of allyl glycidyl ether (AGE), formed by condensation onto multilayer Kr and Pt substrates using a high sensitivity time of flight mass analyser. Measurements were performed as a function of film thickness, incident electron energy (Ei) and effective incident current. Below incident electron energies of 20 eV the desorption of anions is dominated by the process of dissociative electron attachment (DEA) via several transient negative ions at Ei between 5.5 and 16.5 eV. Comparisons between measurements for AGE and ethyl oxirane show that the ESD of anions is essentially that of the glycidyl (epoxide) ring, though DEA occurring at the ether, within the linear part of the AGE molecule is also observed. Cation yields are dominated by the desorption of small fragments formed via scission of the same ether bond.

Graphical abstract: Electron stimulated desorption of anions and cations from condensed allyl glycidyl ether
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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